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Compound of Interest

Compound Name: EN6

CAS No.: 1808714-73-9

Cat. No.: B607304

Get Quote

Proper disposal of materials is a cornerstone of laboratory safety and environmental

responsibility. For researchers, scientists, and drug development professionals, understanding

the correct procedures for all waste streams is paramount. This guide provides essential

information on the proper disposal of EN6, a specific grade of carbon steel, within a laboratory

environment. While not a chemical in the traditional sense, EN6 steel requires appropriate

handling to ensure safety and compliance, particularly when it becomes a waste product

through processes like machining or as part of decommissioned equipment.

Understanding EN6 Steel: Composition
EN6 is a through-hardening carbon steel with a carbon content of up to 0.4%. Its typical

chemical composition is detailed below, providing insight into the material's constituents.
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Element Minimum Content (%) Maximum Content (%)

Carbon (C) - 0.40

Silicon (Si) 0.05 0.35

Manganese (Mn) 0.50 0.90

Sulfur (S) - 0.06

Phosphorus (P) - 0.06

Data based on typical

specifications for EN6 steel.[1]

In its solid form, such as bars, plates, or sheets, EN6 steel is not considered hazardous.[2]

However, processes such as welding, grinding, or cutting can generate dust and fumes that

may pose health risks, necessitating appropriate personal protective equipment and ventilation.

[2][3][4][5]

Disposal Procedures for EN6 Steel Waste
The appropriate disposal route for EN6 steel depends critically on whether it is contaminated

with hazardous substances.

Uncontaminated EN6 Steel Scrap
For EN6 steel that has not come into contact with hazardous materials, recycling is the

preferred and most environmentally sound disposal method. Steel is 100% recyclable and can

be repurposed without any loss of quality.[6]

Experimental Protocol for Uncontaminated EN6 Steel Disposal:

Segregation: Collect all uncontaminated EN6 steel scrap, such as turnings, filings, or offcuts,

in a designated and clearly labeled container.

Storage: Store the container in a safe location, away from chemical storage and waste areas

to prevent cross-contamination.
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Contact Environmental Health and Safety (EHS): Consult your institution's EHS department

or facilities management to inquire about scrap metal recycling programs.

Arrange for Collection: Follow institutional procedures for the collection of scrap metal. This

may involve a centralized collection point or scheduled pickups by a certified recycling

vendor.

Contaminated EN6 Steel Waste
If EN6 steel is contaminated with hazardous substances such as oils, solvents, heavy metals,

or other chemical reagents, it must be managed as hazardous waste.

Experimental Protocol for Contaminated EN6 Steel Disposal:

Hazard Identification: The first and most critical step is to identify the nature of the

contamination. The generator of the waste is responsible for this characterization.[7]

Waste Classification: Based on the contaminants, classify the waste according to federal,

state, and local regulations. This may involve determining if the waste exhibits characteristics

of ignitability, corrosivity, reactivity, or toxicity.[8][9]

Containerization: Place the contaminated steel waste in a suitable, leak-proof container that

is compatible with the waste. The container must be kept closed except when adding waste.

Labeling: Affix a hazardous waste label to the container. The label must include the words

"Hazardous Waste," the composition of the waste (including the steel and all contaminants),

and the associated hazards.

Storage: Store the container in a designated satellite accumulation area. Ensure that it is

segregated from incompatible materials.

Arrange for Disposal: Contact your institution's EHS department to arrange for the pickup

and disposal of the hazardous waste. Do not attempt to dispose of this material through

general waste or scrap metal recycling channels.

Visualizing the Disposal Workflow
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To aid in the decision-making process for the proper disposal of EN6 steel waste, the following

workflow diagram illustrates the key steps and considerations.

EN6 Steel Waste Generated

Is the steel contaminated with
hazardous substances (e.g., oils,

solvents, chemical residues)?

Segregate in a designated
'Uncontaminated Scrap Metal' container.

No

Place in a compatible, sealed, and
labeled 'Hazardous Waste' container.

Yes

No Yes

Contact EHS/Facilities for
scrap metal recycling.

Recycled

Characterize and classify the
hazardous waste.

Contact EHS for hazardous
waste pickup and disposal.

Disposed as Hazardous Waste

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of EN6 steel waste in a laboratory.
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By following these procedures, researchers and laboratory professionals can ensure the safe

and compliant disposal of EN6 steel waste, thereby protecting both themselves and the

environment. Always consult your institution's specific guidelines and your Environmental

Health and Safety department for any questions or clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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